Cas no 2411329-47-8 ((E)-4-(Dimethylamino)-N-[1-phenyl-2-(1,2,4-triazol-1-yl)ethyl]but-2-enamide)

• Product Name: (E)-4-(Dimethylamino)-N-[1-phenyl-2-(1,2,4-triazol-1-yl)ethyl]but-2-enamide
• CAS No: 2411329-47-8
• MF: C₁₆H₂₁N₅O
• MW: 299.370842695236
• CID: 5360672
• PubChem ID: 146076993
• Update Time: 2025-06-08

(E)-4-(Dimethylamino)-N-[1-phenyl-2-(1,2,4-triazol-1-yl)ethyl]but-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3952172127
• (2E)-4-(dimethylamino)-N-[1-phenyl-2-(1H-1,2,4-triazol-1-yl)ethyl]but-2-enamide
• (E)-4-(Dimethylamino)-N-[1-phenyl-2-(1,2,4-triazol-1-yl)ethyl]but-2-enamide

• Inchi： 1S/C16H21N5O/c1-20(2)10-6-9-16(22)19-15(11-21-13-17-12-18-21)14-7-4-3-5-8-14/h3-9,12-13,15H,10-11H2,1-2H3,(H,19,22)/b9-6+
• InChI Key： XCOHDULLVPAPEI-RMKNXTFCSA-N
• SMILES： O=C(/C=C/CN(C)C)NC(C1C=CC=CC=1)CN1C=NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 366
• XLogP3: 1.1
• Topological Polar Surface Area: 63

Additional information on (E)-4-(Dimethylamino)-N-[1-phenyl-2-(1,2,4-triazol-1-yl)ethyl]but-2-enamide

Chemical Profile of (E)-4-(Dimethylamino)-N-[1-phenyl-2-(1,2,4-triazol-1-yl)ethyl]but-2-enamide (CAS No. 2411329-47-8)

(E)-4-(Dimethylamino)-N-[1-phenyl-2-(1,2,4-triazol-1-yl)ethyl]but-2-enamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2411329-47-8, belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research in drug discovery and development.

The molecular structure of this compound features a but-2-enamide backbone, which is a key pharmacophore in many bioactive molecules. The presence of a dimethylamino group at the fourth position enhances its basicity, while the phenyl ring and the 1,2,4-triazol-1-yl moiety contribute to its overall stability and reactivity. These structural elements collectively contribute to its interaction with biological targets, making it a promising candidate for further investigation.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The (E)-4-(Dimethylamino)-N-[1-phenyl-2-(1,2,4-triazol-1-yl)ethyl]but-2-enamide structure presents an intriguing opportunity for such modulations due to its ability to engage with multiple biological receptors. This has led to its exploration in preclinical studies aimed at identifying potential therapeutic applications.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The versatility of its molecular framework allows for modifications that can fine-tune its pharmacological properties. For instance, the introduction of additional functional groups or the alteration of existing ones can lead to derivatives with enhanced efficacy or selectivity against specific biological targets.

The role of triazole derivatives in medicinal chemistry cannot be overstated. The 1,2,4-triazol-1-yl group in this compound not only contributes to its structural complexity but also imparts unique electronic properties that can influence its interaction with biological systems. Studies have shown that triazole-containing compounds often exhibit broad-spectrum activity, making them valuable in the treatment of infections and inflammatory conditions.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with high accuracy. This has accelerated the process of identifying promising candidates for further experimental validation. The (E)-4-(Dimethylamino)-N-[1-phenyl-2-(1,2,4-triazol-1-yl)ethyl]but-2-enamide (CAS No. 2411329-47-8) has been subjected to such computational studies, which have revealed potential interactions with enzymes and receptors relevant to neurological disorders.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic methodologies has allowed for efficient production at scale, which is crucial for both preclinical and clinical studies. The availability of high-quality starting materials and well-established synthetic routes has facilitated rapid progress in evaluating its pharmacological profile.

In vitro studies have begun to elucidate the mechanism by which this compound exerts its effects on biological systems. Initial findings suggest that it may interact with ion channels and G protein-coupled receptors (GPCRs), which are key targets in the treatment of various diseases. These interactions could lead to therapeutic benefits in areas such as pain management and neuroprotection.

The safety profile of any pharmaceutical candidate is paramount before it can be considered for human use. Preliminary toxicology studies on the (E)-4-(Dimethylamino)-N-[1-phenyl-2-(1,2,4-triazol-1-yl)ethyl]but-2-enamide have shown encouraging results, indicating low toxicity at tested doses. However, further comprehensive toxicological assessments are necessary to fully understand its safety margins and potential side effects.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized the way new compounds are identified and optimized. By leveraging these technologies, researchers can rapidly screen large libraries of compounds for potential bioactivity. The (E)-4-(Dimethylamino)-N-[1-phenyl-2-(1,2,4-triazol-1-yl)ethyl]but-2-enamide (CAS No. 2411329-47-8) fits well within this framework as it represents a structurally unique molecule that could benefit from AI-driven virtual screening.

The future prospects for this compound are promising given its unique structural features and potential biological activities. Ongoing research aims to further refine its pharmacological properties through structural modifications and optimization strategies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible therapeutic benefits for patients.

In conclusion, the exploration of novel compounds like the (E)-4-(Dimethylamino)-N-[1-phenyl-2-(1,2,4-triazol-1-y l)ethyl]but - 2 - enamide (CAS No. 24 11329 - 47 - 8 ) represents a significant advancement in pharmaceutical chemistry . Its unique structure , coupled with promising preliminary data , positions it as a valuable asset in ongoing drug discovery efforts . As research continues , we can anticipate further insights into its therapeutic potential and mechanisms of action .